2-Chloro-6-(2-methylprop-1-en-1-yl)phenol

• CAS No.: 53889-58-0
• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 2-chloro-6-(2-methylprop-1-enyl)phenol
• InChI: InChI=1S/C10H11ClO/c1-7(2)6-8-4-3-5-9(11)10(8)12/h3-6,12H,1-2H3
• InChI Key: BRBLTEVGEHYFCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=C(C(=CC=C1)Cl)O)C

Description

2-Chloro-6-(2-methylprop-1-en-1-yl)phenol is an organic compound belonging to the class of chlorophenols. Chlorophenols are characterized by the presence of one or more chlorine atoms attached to a phenol ring. This specific compound has a chlorine atom at the 2-position and a 2-methylprop-1-en-1-yl group at the 6-position of the phenol ring. Chlorophenols are known for their use in various industrial applications, including pesticides, herbicides, and disinfectants .

Preparation Methods

The synthesis of 2-Chloro-6-(2-methylprop-1-en-1-yl)phenol can be achieved through several synthetic routes. One common method involves the electrophilic halogenation of phenol with chlorine. The reaction conditions typically include the use of a chlorinating agent such as chlorine gas or sodium hypochlorite in the presence of a catalyst like iron(III) chloride. The reaction is carried out under controlled temperature and pressure to ensure selective chlorination at the desired position .

Industrial production methods may involve large-scale chlorination processes using continuous flow reactors to achieve high yields and purity. The reaction conditions are optimized to minimize by-products and ensure efficient conversion of the starting materials.

Chemical Reactions Analysis

2-Chloro-6-(2-methylprop-1-en-1